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Compound of Interest

Compound Name: 1-Bromopropane-1,1,3,3,3-d5

Cat. No.: B575486 Get Quote

As researchers and drug development professionals, we frequently work with isotopically

labeled compounds to trace metabolic pathways, elucidate reaction mechanisms, or serve as

internal standards in quantitative analysis. 1-Bromopropane-1,1,3,3,3-d5, a deuterated

analogue of 1-bromopropane, is a valuable tool in such applications. However, comprehensive,

peer-reviewed safety data and official Safety Data Sheets (SDS) are often sparse for

isotopically labeled molecules compared to their ubiquitous, non-labeled counterparts.

This guide addresses this gap by providing a detailed safety framework for 1-Bromopropane-
1,1,3,3,3-d5. The core scientific principle underpinning this guide is that the macroscopic

chemical reactivity and toxicological profile of a molecule are overwhelmingly dictated by its

fundamental structure and the functional groups it contains. The substitution of protium with

deuterium results in a negligible change in these properties from a safety perspective.

Therefore, the extensive and well-documented safety and toxicological data for 1-

bromopropane (n-propyl bromide, CAS No. 106-94-5) serve as the authoritative basis for the

handling protocols outlined herein.

This document moves beyond a simple recitation of SDS sections. It aims to provide a Senior

Application Scientist's perspective on why certain precautions are necessary, grounding every

recommendation in the fundamental chemical and toxicological properties of the substance.

Section 1: Core Chemical Identity and Physical
Hazards
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Understanding the physical properties of a substance is the first step in risk assessment. These

characteristics determine its behavior in the laboratory environment, influencing evaporation

rates, potential for ignition, and dispersal in case of a spill. While specific data points for the

deuterated version may vary slightly (e.g., boiling point), the overall hazard profile remains

consistent with the parent compound.

Table 1: Comparative Physical and Chemical Properties
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Property
1-Bromopropane
(CAS: 106-94-5)

1-Bromopropane-
1,1,3,3,3-d5 (CAS:
163400-20-2)

Rationale for
Concern

Molecular Formula C₃H₇Br[1] C₃D₅H₂Br
Base structure for
toxicological
assessment.

Molecular Weight 122.99 g/mol [2] 128.02 g/mol [3][4] Affects vapor density.

Appearance Colorless liquid[1][5] Colorless liquid
No visual warning of

presence.

Boiling Point 71 °C (160 °F)[6] 71 °C (160 °F)
High volatility at room

temperature.

Melting Point -110 °C (-166 °F)[5][6] -110 °C (-166 °F)

Remains liquid under

standard lab

conditions.

Flash Point <22 °C (<72 °F)[6][7]
Not available,

assumed to be similar

High Flammability

Risk. Vapors can

ignite at room

temperature.

Vapor Density 4.3 (air = 1)[6] ~4.4 (air = 1)

Vapors are heavier

than air and can

accumulate in low-

lying areas, posing an

ignition and inhalation

risk far from the

source.[6][7]

Specific Gravity 1.35 g/mL at 25 °C[6] 1.354 g/mL at 25 °C Denser than water.[5]

| Solubility in Water | Slightly soluble[5][6] | Slightly soluble | Spills will not readily dilute with

water. |

The most critical insight from this data is the high flammability (Flash Point <22°C) combined

with a high vapor density. This combination creates a significant risk of fire or explosion, as
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invisible vapors can travel along floors and benches to distant ignition sources.[6][7]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a standardized language for communicating

chemical hazards. The classifications for 1-bromopropane are severe and multi-faceted,

indicating risks to multiple organ systems through both acute and chronic exposure.[8][9]

Table 2: GHS Hazard Classification for 1-Bromopropane
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable
Liquids

2 Flame Danger

H225: Highly
flammable
liquid and
vapor.[8]

Skin

Corrosion/Irritatio

n

2
Exclamation

Mark
Warning

H315: Causes

skin irritation.[8]

Serious Eye

Damage/Irritation
2A / 2B

Exclamation

Mark
Warning

H319: Causes

serious eye

irritation.[8]

Reproductive

Toxicity
1B Health Hazard Danger

H360: May

damage fertility

or the unborn

child.[8][10]

Carcinogenicity 2 Health Hazard Warning

H351: Suspected

of causing

cancer.[1][8]

Specific Target

Organ Toxicity

(Single

Exposure)

3
Exclamation

Mark
Warning

H335: May

cause respiratory

irritation.[8]

H336: May

cause

drowsiness or

dizziness.[8]

| Specific Target Organ Toxicity (Repeated Exposure) | 2 | Health Hazard | Warning | H373:

Causes damage to organs (nervous system, liver) through prolonged or repeated exposure.[8]

[10] |

The combination of "Danger" and "Warning" signal words with multiple health hazard

pictograms underscores the gravity of the risks. This is not a substance to be handled with
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complacency. The primary concerns are its flammability, reproductive toxicity, and potential for

causing long-term damage to the nervous system.[1][8][10]

Section 3: Toxicological Profile and Health Effects
The toxicity of 1-bromopropane is the most critical aspect of its safety profile. Exposure can

occur via inhalation, skin absorption, and ingestion, with inhalation being the most significant

route in a laboratory setting.[7]

Primary Target Organs
Nervous System: This is the most sensitive target.[11] Both acute and chronic exposures can

lead to neurotoxicity. Symptoms range from headache, dizziness, and paresthesia

(numbness/tingling) in the extremities to more severe effects like ataxia (loss of coordination)

and significant motor and sensory impairments.[10][12]

Reproductive System: 1-bromopropane is classified as a Category 1B reproductive toxin,

meaning it is presumed to have the potential to impair fertility and cause harm to a

developing fetus based on animal studies.[8][10] Effects observed in animal studies include

altered estrous cycles and sperm damage.[10][12]

Liver: Prolonged or repeated exposure may cause liver damage.[10]

Respiratory System & Eyes: The vapor is irritating to the respiratory tract, and the liquid

causes serious eye irritation.[7][10]

Carcinogenicity
The International Agency for Research on Cancer (IARC) classifies 1-bromopropane in Group

2B, meaning it is "possibly carcinogenic to humans".[1] This classification necessitates

stringent handling procedures to minimize long-term exposure.

Section 4: Exposure Controls and Personal
Protection
Given the significant hazards, a multi-layered approach to exposure control is mandatory. This

follows the hierarchy of controls: Elimination/Substitution (not applicable here), Engineering
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Controls, Administrative Controls, and finally, Personal Protective Equipment (PPE).

Engineering Controls
Chemical Fume Hood: All work with 1-bromopropane-1,1,3,3,3-d5 must be conducted in a

properly functioning chemical fume hood to control vapor inhalation.[13]

Ventilation: The laboratory should have general ventilation that provides a minimum of 6-12

air changes per hour. Ventilation should be designed to pull air away from the user (e.g.,

floor-level vents, as vapors are heavy).[1][7]

Occupational Exposure Limits (OELs)
These limits are established to protect workers from the adverse effects of chemical exposure

over a working lifetime.

Table 3: Occupational Exposure Limits for 1-Bromopropane

Organization Limit Value Notes

ACGIH TLV-TWA (8-hr) 0.1 ppm[13]

The American
Conference of
Governmental
Industrial
Hygienists
significantly
lowered this value
due to
neurotoxicity and
carcinogenicity
concerns.[14]

| Cal/OSHA | PEL-TWA (8-hr) | 5 ppm | Includes a "skin" notation, indicating a high potential for

absorption through the skin.[13] |

Causality: The extremely low ACGIH Threshold Limit Value (TLV) of 0.1 ppm reflects the high

potency of 1-bromopropane as a neurotoxin and reproductive hazard. Relying solely on odor

for detection is unsafe, as the odor threshold is much higher than this safe exposure limit.
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Protocol 1: Personal Protective Equipment (PPE)
Selection and Use

Hand Protection: Standard nitrile gloves are not sufficient. Use gloves rated for halogenated

solvents, such as Viton® or Silver Shield®/4H® laminate gloves.[6] Always double-glove if

there is a high risk of splashing. Check the glove manufacturer's breakthrough time data for

1-bromopropane specifically.

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over

the goggles when transferring larger quantities (>50 mL).[10]

Body Protection: A flame-resistant lab coat is required. For tasks with a significant splash

potential, a chemically resistant apron or coveralls (e.g., Tychem®) should be used.[6]

Respiratory Protection: A respirator is typically not required if all work is performed within a

certified chemical fume hood. If engineering controls are insufficient or for emergency

response, a NIOSH-approved supplied-air respirator with a full facepiece is necessary.[6] Do

not use air-purifying respirators as a primary means of control.

Section 5: Safe Handling and Storage Procedures
Grounding and Bonding: Metal containers and transfer lines must be grounded and bonded

to prevent the buildup of static electricity, which can ignite flammable vapors.[5][10][13]

Tool Selection: Use only non-sparking tools made of materials like brass or bronze when

working near open containers.[13][15]

Incompatibilities: Store separately from strong oxidizing agents (e.g., perchlorates, nitrates)

and strong bases (e.g., sodium hydroxide), as these can cause violent reactions.[1][6][7]

Storage Environment: Store in a tightly closed, properly labeled container in a cool, dry, well-

ventilated, fireproof area.[7][9][10] Ensure the storage area is segregated from incompatible

materials and has no drain or sewer access.[1][7]

Section 6: Emergency Response Protocols
Rapid and correct response to an emergency is critical to minimizing harm.
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Diagram: Emergency Response Workflow for Personnel
Exposure

Personnel Exposure Occurs
(Inhalation, Skin, or Eye)

Immediately Remove Victim
from Exposure Source

Alert Lab Supervisor
& Safety Officer

Decontaminate Based on Route

Seek Immediate
Medical Attention

Move to Fresh Air.
Provide artificial respiration

if not breathing.

Remove Contaminated Clothing.
Wash skin with soap and water

for 15+ minutes.

Flush eyes with water
for 15+ minutes, lifting eyelids.

Remove contact lenses.

Consult SDS for
Specific First Aid
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Caption: Workflow for responding to an accidental personnel exposure event.

First-Aid Measures
Inhalation: Immediately move the person to fresh air. If breathing has stopped, begin artificial

respiration. Seek immediate medical attention.[6][7]

Skin Contact: Remove all contaminated clothing. Immediately flush the skin with plenty of

soap and water for at least 15 minutes.[7][10] Seek medical attention.[7]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[6][10]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[10][15]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[6][7] A water spray can be used to keep fire-exposed containers cool, but a

solid stream may spread the fire.[5][6]

Hazardous Combustion Products: Burning will produce toxic and corrosive gases, including

hydrogen bromide and carbon oxides.[1][6][7] Firefighters must wear a self-contained

breathing apparatus (SCBA).[6]

Protocol 2: Emergency Response to a Spill
Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the area for at least 50 meters (150 feet) in all directions.[5]

Eliminate Ignition Sources: Turn off all flames, spark-producing equipment, and other ignition

sources.[5][7]
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Ventilate: Increase ventilation to the area, if safe to do so.

Don PPE: Don the appropriate PPE as described in Protocol 1, including a respirator if

necessary.

Containment: Stop the leak if it can be done without risk. For liquid spills, create a dike using

an inert absorbent material like vermiculite, dry sand, or earth. Do not use combustible

materials like sawdust.[5][6][7]

Absorption: Absorb the spilled material with an inert absorbent. Use non-sparking tools to

collect the absorbed material and place it into a sealed, properly labeled container for

hazardous waste disposal.[5][6]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Do not wash spills into the sewer system.[6][7] All contaminated materials must be

disposed of as hazardous waste according to local, state, and federal regulations.[14]

Section 7: Waste Disposal Considerations
Disposal of 1-bromopropane and its deuterated analogue is regulated as hazardous waste.[14]

All waste, including contaminated absorbents and disposable PPE, must be collected in

sealed, labeled containers. The disposal must be handled by a licensed hazardous waste

disposal company, adhering to all relevant EPA and local regulations.[14]

Conclusion
While 1-Bromopropane-1,1,3,3,3-d5 is an invaluable tool for scientific research, its safety

profile, extrapolated from its non-deuterated analogue, demands the highest level of respect

and caution. It is a highly flammable liquid that poses significant long-term health risks,

including neurotoxicity, reproductive harm, and potential carcinogenicity. Adherence to the

engineering controls, personal protective equipment protocols, and handling procedures

detailed in this guide is not merely a matter of compliance but a critical necessity for protecting

the health and safety of all laboratory personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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